2-Chloro-4-(3-chloro-4-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(3-chloro-4-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-10-5-7(1-3-9(10)13(17)18)8-2-4-12(16)11(15)6-8/h1-6H,(H,17,18)
• InChI Key: PMPMHMIAJBZFMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)Cl)C(=O)O
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID90690550
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261970-47-1

Description

2-Chloro-4-(3-chloro-4-fluorophenyl)benzoic acid (also known as 2-Cl-4-CFB) is an important organic compound that is widely used in research. It is a white crystalline solid with a melting point of 127-129°C. It is soluble in water and ethanol, and has a molecular weight of 286.6 g/mol. 2-Cl-4-CFB is a versatile compound that is used in many scientific applications, such as synthesis of other compounds, drug design, and as a catalyst in organic reactions.

Scientific Research Applications

2-Cl-4-CFB is widely used in scientific research due to its versatile properties. It is used in the synthesis of other compounds, such as 2-chloro-4-fluorobenzonitrile and 4-chloro-3-fluorobenzonitrile. It is also used as a catalyst in organic reactions, such as the synthesis of carbazoles and indoles. Additionally, it is used in drug design, as it can be used to modify the structure of drugs to improve their efficacy and reduce their side effects.

Mechanism of Action

2-Cl-4-CFB acts as an acid catalyst in organic reactions. It is able to donate a proton to the reactants, which increases the rate of the reaction. This is due to the fact that the protonation of the reactants lowers the activation energy of the reaction, which makes it easier for the reaction to occur. Additionally, 2-Cl-4-CFB is able to act as a nucleophile, which allows it to form covalent bonds with the reactants. This increases the rate of the reaction, as the reactants are now more likely to form the desired product.
Biochemical and Physiological Effects
2-Cl-4-CFB is not known to have any significant biochemical or physiological effects. It is not toxic to humans, and is not known to interact with any biological molecules. However, it is important to note that it is an irritant, and should be handled with caution.

Advantages and Limitations for Lab Experiments

2-Cl-4-CFB has several advantages for use in laboratory experiments. It is a relatively stable compound, and is not prone to decomposition or oxidation. Additionally, it is soluble in both water and organic solvents, which makes it easy to use in a variety of reactions. However, it is important to note that it is an irritant, and should be handled with caution.

Future Directions

In the future, 2-Cl-4-CFB could be used in the synthesis of more complex organic compounds, such as polymers and dyes. Additionally, it could be used to modify the structure of existing drugs to improve their efficacy and reduce their side effects. Finally, it could be used to develop new catalysts for organic reactions, which could be used to synthesize a variety of compounds.

Synthesis Methods

2-Cl-4-CFB can be synthesized from the reaction between 4-chloro-3-fluorobenzonitrile and 2-chlorobenzoic acid in the presence of an acid catalyst. The reaction takes place in an organic solvent such as dichloromethane, and is typically carried out at a temperature of 60-80°C. The reaction is usually complete within 2-3 hours, and the product can be isolated by precipitation or extraction.